Cas no 1142191-57-8 (2,5-Dibromo-3-methoxypyridine)
2,5-Dibromo-3-methoxypyridine is a brominated pyridine derivative featuring methoxy and bromo substituents at the 3- and 2,5-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its electron-deficient pyridine core and halogenated structure make it suitable for cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic systems. The methoxy group enhances solubility and reactivity, while the dibromo substitution allows selective functionalization. High purity grades ensure consistent performance in research and industrial processes. Its stability under standard conditions facilitates handling and storage, making it a practical choice for synthetic chemists.
2,5-Dibromo-3-methoxypyridine structure
Product Name:2,5-Dibromo-3-methoxypyridine
CAS No:1142191-57-8
MF:C6H5Br2NO
MW:266.917999982834
MDL:MFCD12026746
CID:1074329
PubChem ID:329771004
Update Time:2025-06-07
2,5-Dibromo-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dibromo-3-methoxypyridine
- Pyridine, 2,5-dibromo-3-methoxy-
- 2,5-dibromo-3-methoxy-pyridine
- A-6014
- 2,5-Dibromo-3-methoxypyridine, AldrichCPR
- SCHEMBL9628
- 1142191-57-8
- AKOS015835833
- N12851
- DTXSID20673896
- AB92981
- CS-0092866
- A898935
- BUTXHBVASSLBPO-UHFFFAOYSA-N
- AML0034
- MFCD12026746
- PS-13066
- DB-313140
-
- MDL： MFCD12026746
- Inchi： 1S/C6H5Br2NO/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3
- InChI Key： BUTXHBVASSLBPO-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=CN=1)Br)OC
Computed Properties
- Exact Mass: 264.87400
- Monoisotopic Mass: 264.87379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- Density: 1.919±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 267.5±35.0 ºC (760 Torr),
- Flash Point: 115.6±25.9 ºC,
- Solubility: Slightly soluble (2.5 g/l) (25 º C),
- PSA: 22.12000
- LogP: 2.61520
2,5-Dibromo-3-methoxypyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,5-Dibromo-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM364085-250mg |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 95% | 250mg |
$206 | 2022-06-14 | |
| Chemenu | CM364085-1g |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 95% | 1g |
$683 | 2022-06-14 | |
| Matrix Scientific | 035696-100mg |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 100mg |
$104.00 | 2023-09-09 | ||
| Matrix Scientific | 035696-500mg |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 500mg |
$246.00 | 2023-09-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | ADE000499-1G |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 1g |
¥10696.47 | 2023-11-11 | ||
| Alichem | A029007576-250mg |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 95% | 250mg |
$940.80 | 2023-09-04 | |
| Alichem | A029007576-500mg |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 95% | 500mg |
$1735.55 | 2023-09-04 | |
| Alichem | A029007576-1g |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 95% | 1g |
$3097.65 | 2023-09-04 | |
| TRC | D425860-25mg |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 25mg |
$98.00 | 2023-05-18 | ||
| TRC | D425860-50mg |
2,5-Dibromo-3-methoxypyridine |
1142191-57-8 | 50mg |
$155.00 | 2023-05-18 |
2,5-Dibromo-3-methoxypyridine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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